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Introduction

Carbonic Anhydrase V (CA-V) is a mitochondrial metalloenzyme that plays a critical role in
cellular metabolism.[1] It catalyzes the reversible hydration of carbon dioxide (COz2) to
bicarbonate (HCOs~) and a proton (H*). This activity is crucial for providing bicarbonate as a
substrate for essential mitochondrial enzymes, including pyruvate carboxylase (PC) and
propionyl-CoA carboxylase (PCC), which are key players in gluconeogenesis, lipogenesis, and
amino acid catabolism.[2][3] Dysregulation of CA-V activity has been implicated in various
metabolic disorders, making it an attractive target for drug development.[4][5]

These application notes provide detailed protocols for the isolation of mitochondria and the
subsequent measurement of CA-V activity using two distinct methods: a pH-based
spectrophotometric assay and a mass spectrometry-based assay. Additionally, we present
information on specific inhibitors of CA-V and its key kinetic parameters.

Signaling Pathway and Experimental Workflow
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To understand the context of CA-V activity, it is essential to visualize its role in mitochondrial
metabolism and the general workflow for its measurement.

Mitochondrial Matrix

CO2 H20

y A/

Carbonic Anhydrase V
(CA-V)

Provides substrate

' Pyruvate ' HCOs~ ' Acetyl-CoA '

Gluconeogenesis, Fatty Acid
TCA Cycle Synthesis

Oxaloacetate

Malonyl-CoA

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Role of CA-V in mitochondrial metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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